![molecular formula C7H10Cl2N4 B1375802 6-Aminomethyl-imidazo[1,2-A]pyrazine 2hcl CAS No. 1352305-27-1](/img/structure/B1375802.png)
6-Aminomethyl-imidazo[1,2-A]pyrazine 2hcl
Overview
Description
6-Aminomethyl-imidazo[1,2-a]pyrazine 2hcl is a chemical compound with the CAS Number: 1352305-27-1 . It has a molecular weight of 221.09 . It is used as a versatile scaffold in organic synthesis and drug development .
Synthesis Analysis
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . The progress made in synthetic methods has been compiled and it illustrates its reactivity and multifarious biological activity . The synthetic methods are mainly based on the pattern and position of the substitution .Molecular Structure Analysis
The IUPAC name for this compound is imidazo[1,2-a]pyrazin-6-ylmethanamine dihydrochloride . The InChI code is 1S/C7H8N4.2ClH/c8-3-6-5-11-2-1-9-7(11)4-10-6;;/h1-2,4-5H,3,8H2;2*1H .Chemical Reactions Analysis
Imidazo[1,2-a]pyrazine is a versatile scaffold in organic synthesis and drug development . It has been used in various synthetic methods and has shown reactivity and multifarious biological activity .Physical And Chemical Properties Analysis
The compound has a molecular weight of 221.09 .Scientific Research Applications
Drug Development
Imidazo[1,2-a]pyrazine has been used as a scaffold in the development of various drugs . Its unique structure allows it to interact with various biological targets, making it a valuable tool in drug discovery.
Organic Synthesis
The compound acts as a versatile scaffold in organic synthesis . It can be used to create a wide range of complex molecules, making it a valuable tool in the field of organic chemistry.
Biological Research
Imidazo[1,2-a]pyrazine has shown multifarious biological activity . This makes it a valuable tool in biological research, where it can be used to study various biological processes and pathways.
Versatile Scaffold
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . This means it can be used as a base structure in the creation of a wide range of complex molecules, making it a valuable tool in the field of organic chemistry.
Reactivity Studies
The compound’s reactivity makes it a valuable tool in studying chemical reactions . Scientists can use it to understand how different substances react under various conditions, contributing to the development of new chemical processes and techniques.
Biological Activity Studies
Imidazo[1,2-a]pyrazine’s multifarious biological activity makes it a valuable tool in biological research . It can be used to study various biological processes and pathways, contributing to our understanding of life at the molecular level.
Future Directions
properties
IUPAC Name |
imidazo[1,2-a]pyrazin-6-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4.2ClH/c8-3-6-5-11-2-1-9-7(11)4-10-6;;/h1-2,4-5H,3,8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMQSEFDZOZYILP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=CC2=N1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40857171 |
Source
|
| Record name | 1-(Imidazo[1,2-a]pyrazin-6-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40857171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyrazin-6-ylmethanamine dihydrochloride | |
CAS RN |
1352305-27-1 |
Source
|
| Record name | 1-(Imidazo[1,2-a]pyrazin-6-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40857171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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